Cas no 2227750-95-8 ((2S)-4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-amine)

• Product Name: (2S)-4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-amine
• CAS No: 2227750-95-8
• MF: C₁₁H₁₃ClN₂S
• MW: 240.752320051193
• CID: 6319375
• PubChem ID: 165795483
• Update Time: 2025-05-23

(2S)-4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-amine
• (2S)-4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-amine
• EN300-1994557
• 2227750-95-8

• Inchi： 1S/C11H13ClN2S/c1-7(13)2-3-8-6-9-10(15-8)4-5-11(12)14-9/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： BGDARSBIJATOHX-ZETCQYMHSA-N
• SMILES： ClC1C=CC2=C(C=C(CC[C@H](C)N)S2)N=1

Computed Properties

• Exact Mass: 240.0487973g/mol
• Monoisotopic Mass: 240.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2Ų

Additional information on (2S)-4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-amine

Comprehensive Overview of (2S)-4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-amine (CAS No. 2227750-95-8)

The compound (2S)-4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-amine, identified by its CAS number 2227750-95-8, is a chiral amine derivative with a unique structural framework combining a thienopyridine core and an amine functional group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its stereospecificity (indicated by the (2S) configuration) and the presence of a chlorothienopyridine moiety make it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies highlight the growing demand for chiral building blocks like (2S)-4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-amine in asymmetric synthesis. Researchers are exploring its utility in designing small-molecule inhibitors for kinases and GPCRs, aligning with trends in precision medicine. The compound’s heterocyclic architecture also positions it as a key intermediate for crop protection agents, addressing global concerns about sustainable agriculture.

From a synthetic chemistry perspective, the CAS 2227750-95-8 compound exemplifies advancements in green chemistry. Its synthesis often involves catalytic enantioselective methods, reducing waste and energy consumption—a priority for industries complying with REACH regulations. Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for verifying its purity and absolute configuration, topics frequently searched by chemists optimizing API manufacturing processes.

The pharmacokinetic profile of (2S)-4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-amine is another area of interest. Its lipophilicity (logP) and blood-brain barrier permeability are often discussed in forums focused on neurotherapeutics. Computational models predict moderate metabolic stability, making it a viable lead compound for neurodegenerative disease research, a hot topic given the rising prevalence of conditions like Alzheimer’s.

In summary, CAS 2227750-95-8 represents a convergence of medicinal chemistry and material science innovation. Its applications span from drug development to agrochemical formulations, reflecting broader industry shifts toward multifunctional heterocycles. As interest grows in structure-activity relationships (SAR) and fragment-based drug design, this compound is poised to remain a focal point in scientific literature and patent filings.